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Compound of Interest

Compound Name: Propineb

CAS No.: 35449-52-6

Cat. No.: B1229297

Get Quote

Executive Summary
Propineb (Zinc propylenebis(dithiocarbamate)) represents a unique challenge in agrochemical

stereochemistry. Unlike discrete small-molecule drugs, Propineb is a coordination polymer with

low solubility, rendering standard chiral separation techniques inapplicable to the parent

compound. Its "isomerism" is thus defined by two distinct layers:

Macromolecular Coordination Isomerism: The variability in the zinc-dithiocarbamate

coordination lattice (sheet vs. chain structures).

Latent Stereoisomerism: The presence of a chiral center at the C2 position of the propylene

backbone (derived from 1,2-diaminopropane).

While commercial Propineb is produced as a racemate, its environmental degradation yields

Propylenethiourea (PTU), a chiral metabolite with significant toxicological implications

(teratogenicity and thyrotoxicity). This guide analyzes the structural causality of Propineb’s

isomerism and details the analytical protocols required to monitor its chiral metabolites.
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Structural Architecture: The Coordination Polymer
Propineb is not a simple salt; it is a macromolecular network. The zinc ion (

) acts as a coordination center, bridged by bis(dithiocarbamate) ligands. This polymeric nature
confers its physical properties: insolubility in water/organic solvents and a decomposition point
(>150°C) rather than a melting point.

Coordination Geometry
The dithiocarbamate (DTC) groups coordinate to Zinc in a bidentate fashion, but often bridge

two metal centers, creating an infinite lattice.

Monomer Unit:

Coordination Number: Zinc is typically tetra-coordinated (distorted tetrahedral) or hexa-

coordinated (distorted octahedral) depending on the degree of hydration and cross-linking.

Visualization of the Polymeric Lattice
The following diagram illustrates the theoretical lattice structure where the ligand bridges Zinc

centers, creating the insoluble polymer network.
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Figure 1: Simplified coordination motif of Propineb showing the bridging of Zinc centers by the

dithiocarbamate ligand.

Stereoisomerism: The Propylene Backbone
The "latent" stereoisomerism of Propineb resides in the propylene spacer group, derived from

1,2-diaminopropane.
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The Chiral Center
The C2 carbon of the propylene chain is chiral (

).

Structure:

Enantiomers:

(S)-Propineb: Derived from (S)-1,2-diaminopropane.

(R)-Propineb: Derived from (R)-1,2-diaminopropane.

Commercial production utilizes racemic 1,2-diaminopropane, resulting in a polymer that is

statistically random in its stereochemical distribution along the chain (atactic-like placement of

methyl groups).

Synthesis and Stereochemical Flow
The stereochemistry is fixed during the initial reaction of the diamine with Carbon Disulfide (

).
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Figure 2: Synthetic pathway showing the retention of chirality from the diamine precursor to the

final polymer.

The Critical Metabolite: Propylenethiourea (PTU)
The toxicological significance of Propineb's isomerism is realized upon degradation. In

aqueous environments or metabolic systems, Propineb hydrolyzes to release

Propylenethiourea (PTU) (4-methylimidazolidine-2-thione).[1]

PTU Stereochemistry
PTU retains the chiral center of the parent Propineb.

Chemical Name: 4-methylimidazolidine-2-thione[1][2][3][4]

Chiral Center: C4 of the imidazolidine ring.[1]
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Toxicity Profile: PTU is a known goitrogen (thyroid toxicity) and teratogen.

Regulatory Note: Most toxicological data (JMPR, EPA) is based on racemic PTU.

However, in chiral pharmacology, it is common for one enantiomer to exhibit higher

potency.

Risk:[5][6][7] The degradation of racemic Propineb yields racemic PTU.

Comparative Physicochemical Data
Property Propineb (Polymer) PTU (Metabolite)

Formula

Solubility Insoluble (water/organic) Soluble (Polar organic/Water)

Chirality Latent (Polymeric backbone) Explicit (C4-Methyl)

Detection
Indirect (via

evolution)
Direct (HPLC-UV/MS)

Toxicity Low acute toxicity High (Thyroid/Teratogen)

Analytical Methodologies
Direct chiral separation of Propineb is impossible due to insolubility. Analysis focuses on the

enantioselective separation of the PTU metabolite.

Protocol: Indirect Stereochemical Analysis via PTU
This protocol describes the extraction and chiral separation of PTU residues from biological

matrices (simulating metabolic degradation).

Step 1: Extraction (QuEChERS Modified)

Homogenize sample (fruit/soil) with Acetonitrile (ACN).

Add salts (

, NaCl) to induce phase separation.[1]
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Centrifuge (3000 x g, 5 min). Collect supernatant.

Note: PTU is highly polar; avoid non-polar solvents like Hexane.

Step 2: Chiral HPLC Separation of PTU To distinguish (R)-PTU from (S)-PTU, a chiral

stationary phase is required.

Column: Polysaccharide-based chiral column (e.g., Chiralpak AD-RH or OD-RH) designed

for reverse-phase mode.

Mobile Phase: Water/Acetonitrile (isocratic, typically 90:10 to 70:30) to retain the polar PTU.

Detector: MS/MS (MRM mode) for high sensitivity.

Parent Ion: m/z 117

Daughter Ions: m/z 60, 100.

Step 3: Data Interpretation Since commercial Propineb is racemic, the expected

chromatogram will show a 1:1 ratio of PTU enantiomers. Deviation from this ratio in biological

samples suggests enantioselective metabolism (one isomer being metabolized faster by the

organism).
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Figure 3: Workflow for the indirect stereochemical analysis of Propineb via its metabolite PTU.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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